molecular formula C13H15FN2O3S B2564373 4-Tert-butyl-1-(2-fluorosulfonyloxyphenyl)pyrazole CAS No. 2411270-23-8

4-Tert-butyl-1-(2-fluorosulfonyloxyphenyl)pyrazole

Cat. No.: B2564373
CAS No.: 2411270-23-8
M. Wt: 298.33
InChI Key: WWBHDUVDRYYYAO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“4-Tert-butyl-1-(2-fluorosulfonyloxyphenyl)pyrazole” is a complex organic compound that belongs to the class of pyrazoles. Pyrazoles are a type of heterocyclic aromatic organic compounds, characterized by a 5-membered ring of three carbon atoms and two nitrogen atoms . The tert-butyl group is a common substituent in organic chemistry, known for its bulky nature, which can influence the compound’s reactivity and properties .


Molecular Structure Analysis

The molecular structure of pyrazoles is characterized by a 5-membered ring containing two nitrogen atoms. The presence of the tert-butyl group and the fluorosulfonyloxyphenyl group would add complexity to the structure and potentially influence its shape and properties .


Chemical Reactions Analysis

Pyrazoles can undergo various chemical reactions, including nucleophilic and electrophilic substitutions. The presence of the tert-butyl and fluorosulfonyloxyphenyl groups could influence the compound’s reactivity .


Physical and Chemical Properties Analysis

The physical and chemical properties of “this compound” would depend on its specific structure. Pyrazoles are generally stable compounds. The tert-butyl group is non-polar and could increase the compound’s hydrophobicity .

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, many biologically active pyrazoles work by interacting with enzymes or receptors in the body .

Future Directions

The study of pyrazoles is an active area of research due to their wide range of biological activities. Future research could explore the synthesis, properties, and potential applications of “4-Tert-butyl-1-(2-fluorosulfonyloxyphenyl)pyrazole” and similar compounds .

Properties

IUPAC Name

4-tert-butyl-1-(2-fluorosulfonyloxyphenyl)pyrazole
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H15FN2O3S/c1-13(2,3)10-8-15-16(9-10)11-6-4-5-7-12(11)19-20(14,17)18/h4-9H,1-3H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WWBHDUVDRYYYAO-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)(C)C1=CN(N=C1)C2=CC=CC=C2OS(=O)(=O)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H15FN2O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

298.34 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.